(2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide

• IUPAC Name: (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide
• InChI: InChI=1S/C13H21N3O/c1-3-10(2)12(14)13(17)16-9-6-11-4-7-15-8-5-11/h4-5,7-8,10,12H,3,6,9,14H2,1-2H3,(H,16,17)/t10-,12-/m0/s1
• InChI Key: VRUPEHGDGLBRPF-JQWIXIFHSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCCC1=CC=NC=C1)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NCCC1=CC=NC=C1)N
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

(2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide, also known as AMPEP, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of peptidomimetics and has been extensively studied for its ability to modulate various biological processes.

Mechanism of Action

The mechanism of action of (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide is not fully understood. However, studies have shown that it interacts with various receptors and enzymes in the body, leading to the modulation of various biological processes. For example, (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide has been shown to interact with the Toll-like receptor 4 (TLR4), which plays a key role in the immune response. By modulating TLR4 signaling, (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide has been found to exhibit anti-inflammatory effects.
Biochemical and physiological effects:
(2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide has been shown to modulate various biological processes in the body. It has been found to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression. In addition, (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide in lab experiments is its relatively simple synthesis method. In addition, its small size and peptidomimetic nature make it a good candidate for drug development. However, one of the limitations of using (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide. One potential direction is the development of (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide-based drugs for the treatment of various diseases, such as cancer and neurodegenerative diseases. Another direction is the further elucidation of the mechanism of action of (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide, which could lead to the discovery of new targets for drug development. Finally, the study of the pharmacokinetics and toxicity of (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide could provide valuable information for its potential use in clinical settings.

Synthesis Methods

The synthesis of (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide involves a multi-step process that starts with the protection of the amine group of L-tert-leucine. This is followed by the coupling of the protected amino acid with 2-pyridin-4-ylethylamine to obtain the desired amide product. The final deprotection step results in the formation of (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide.

Scientific Research Applications

(2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide has been studied extensively for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. In addition, (2S,3S)-2-amino-3-methyl-N-(2-pyridin-4-ylethyl)pentanamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.